2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiazole

• IUPAC Name: 2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• InChI: InChI=1S/C15H18BNO2S/c1-14(2)15(3,4)19-16(18-14)12-10-17-13(20-12)11-8-6-5-7-9-11/h5-10H,1-4H3
• InChI Key: WQSYNFUNPLJVSS-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(S2)C3=CC=CC=C3
• Molecular Formula: C15H18BNO2S
• Molecular Weight: 287.2 g/mol
• CAS RN: 1225053-32-6

Description

Synthesis Analysis

While specific synthesis methods for “2-Phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiazole” are not available, similar compounds with borate and sulfonamide groups can be synthesized through nucleophilic and amidation reactions.

Scientific Research Applications

• Raw Substitute Material in Organic Synthesis : A study by Liao, Liu, Wang, & Zhou (2022) discussed the use of a similar compound, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, as a raw substitute material in organic synthesis. The structure was confirmed using various spectroscopic methods and X-ray diffraction.

• Semiconducting Polymers in Material Science : Kawashima et al. (2013) developed 5,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphtho[1,2-c:5,6-c']bis[1,2,5]thiadiazole, a precursor for high-performance semiconducting polymers (Kawashima, Miyazaki, Shimawaki, Inoue, Mori, Takemura, Osaka, & Takimiya, 2013). This demonstrates its application in the field of materials science, particularly in the synthesis of electronic materials.

• Intermediate Compounds in Chemical Analysis : Huang, Yang, Wu, Yang, Chen, Chai, & Zhao (2021) worked on methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and similar compounds as boric acid ester intermediates with benzene rings, useful in chemical analysis and synthesis (Huang et al., 2021).

• Inhibitory Activity Against Serine Proteases : Spencer, Burd, Goodwin, Mérette, Scully, Adatia, & Deadman (2002) described the synthesis of derivatives like 2-mercapto- and 2-piperazino- (methyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolanes and their inhibitory activity against serine proteases, indicating a potential application in biochemistry (Spencer et al., 2002).

• Applications in Luminescent Materials : Zhu, Rabindranath, Beyerlein, & Tieke (2007) discussed the synthesis of soluble conjugated polymers with applications in luminescent materials. These polymers consist of units alternately containing 1,4-diketo-3,6-diphenyl-pyrrolo[3,4-c]pyrrole (DPP) and carbazole, triphenylamine, benzo[2,1,3]thiadiazole, anthracene, and fluorene (Zhu, Rabindranath, Beyerlein, & Tieke, 2007).

Mechanism of Action

Target of Action

Similar compounds are often used in organic synthesis as reagents and catalysts .

Mode of Action

It’s known that similar compounds can be used for borylation at the benzylic c-h bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate . They can also be used for hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts .

Biochemical Pathways

It’s known that similar compounds can be involved in various organic synthesis reactions .

Result of Action

It’s known that similar compounds can be used in various organic synthesis reactions .

Action Environment

It’s known that similar compounds should be stored in a cool place, kept sealed in a dry environment, and handled with appropriate protective equipment .